615-21-4

2-Hydrazinobenzothiazole

In Stock

• CAS RN:
• 615-21-4

• Formula:
• C7H7N3S

• InChI:
• InChI=1S/C7H7N3S/c8-10-7-9-5-3-1-2-4-6(5)11-7/h1-4H,8H2,(H,9,10)

• InChIKey:
• JYSUYJCLUODSLN-UHFFFAOYSA-N

• IDO1-IN-1 is an inhibitor of indoleamine 2,3-dioxygenase 1 (IDO1).

Zotepine

In Stock

• CAS RN:
• 26615-21-4

• Formula:
• C18H18ClNOS

• InChI:
• InChI=1S/C18H18ClNOS/c1-20(2)9-10-21-16-11-13-5-3-4-6-17(13)22-18-8-7-14(19)12-15(16)18/h3-8,11-12H,9-10H2,1-2H3

• InChIKey:
• HDOZVRUNCMBHFH-UHFFFAOYSA-N

• Zotepine is an atypical antipsychotic. It is a dopamine D2 and D3 receptor antagonist (Kis = 5.37 and 6.45 nm, respectively) that reverses dopamine inhibition of forskolin-stimulated cAMP production in CHO cells expressing human D2 and D3 receptors. In vivo, zotepine inhibits head twitches induced by 5-hydroxy-L-tryptophan, a behavior mediated by the serotonin (5-HT) receptor subtype 5-HT2, in mice (ED50 = 0.13 mg/kg). It acts as an α2-adrenergic receptor (α2-AR) antagonist, reducing the hind limb flexor reflex stimulated by clonidine in rats. Zotepine blocks gnawing behavior and body turning induced by apomorphine and methamphetamine in rats. It also induces catalepsy and inhibits apomorphine-induced vomiting in dogs. Formulations containing zotepine have been used in the treatment of schizophrenia and acute mania.
  Zotepine is a dibenzothiepine and a tertiary amino comp...

N-((5-benzoylthiophen-2-yl)methyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

In Stock

• CAS RN:
• 1797615-21-4

• Formula:
• C16H13N3O2S2

• InChI:
• InChI=1S/C16H13N3O2S2/c1-10-15(23-19-18-10)16(21)17-9-12-7-8-13(22-12)14(20)11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,21)

• InChIKey:
• JNQHKMGBDZKBBU-UHFFFAOYSA-N

• N-((5-benzoylthiophen-2-yl)methyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C16H13N3O2S2 and its molecular weight is 343.42. The purity is usually 95%.